1-cyclohexyl-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea

• IUPAC Name: 1-cyclohexyl-3-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]urea
• InChI: InChI=1S/C16H22N6O/c1-12-7-9-14(10-8-12)22-15(19-20-21-22)11-17-16(23)18-13-5-3-2-4-6-13/h7-10,13H,2-6,11H2,1H3,(H2,17,18,23)
• InChI Key: JWKMOGVNQNUVPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=N2)CNC(=O)NC3CCCCC3
• Molecular Formula: C16H22N6O
• Molecular Weight: 314.39 g/mol

Description

This compound is a urea derivative, which means it contains a functional group with the pattern (NH2)2C=O. Urea derivatives are widely used in medicinal chemistry due to their versatile biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure and the properties of similar compounds. For this compound, we can predict that it would have a relatively high molecular weight and might be solid at room temperature.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. For this specific compound, without more information or research data, it’s hard to determine its mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Urea derivatives can be irritants and should be handled with care.

Future Directions

The future directions for research into this compound would likely involve elucidating its synthesis, determining its physical and chemical properties, and investigating its potential biological activities.